Cas no 62054-75-5 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethyl]-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethyl]-
• CAS No: 62054-75-5
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 459586
• PubChem ID: 11529051
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-[1-(4-methylphenyl)ethyl]-
• 2,2-dimethyl-5-[1-(4-methylphenyl)ethyl]-1,3-dioxane-4,6-dione
• DTXSID20468103
• 62054-75-5

• Inchi： 1S/C15H18O4/c1-9-5-7-11(8-6-9)10(2)12-13(16)18-15(3,4)19-14(12)17/h5-8,10,12H,1-4H3
• InChI Key： ABWCVOXHZYLDGV-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)C(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 262.12054
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6